4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C8H5F3N2/c9-8(10,11)6-2-4-13-7-5(6)1-3-12-7/h1-4H,(H,12,13)
• InChI Key: YXLVZAOBNZQKEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=NC=CC(=C21)C(F)(F)F
• Molecular Formula: C8H5F3N2
• DSSTOX Substance ID: DTXSID501251796
• Molecular Weight: 186.13 g/mol
• CAS RN: 1092579-96-8

Description

4-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine is an organic compound with a molecular formula of C7H5F3N2. It is a heterocyclic compound that is used for a variety of scientific research applications. This compound has been studied for its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

• Synthesis Methods and Chemical Properties :

  • Efficient synthesis of dihydro-1H-indeno[1,2-b]pyridines using trifluoroethanol, highlighting the solvent's recyclability and purity for reuse (Khaksar & Gholami, 2014).
  • Development of routes for the synthesis of 4-fluoro-1H-pyrrolo[2,3-b]pyridine, focusing on regioselective fluorination techniques (Thibault, L’Heureux, Bhide, & Ruel, 2003).
  • A novel synthesis approach for 4,7-dihydro-1H-pyrrolo[2,3-b]pyridines, using a three-component reaction for creating novel structures (Vilches-Herrera, Spannenberg, Langer, & Iaroshenko, 2013).
  • Study of the charge density distribution in 4-chloro-1H-pyrrolo[2,3-b]pyridine, providing insights into the bonding scheme and electronic structure (Hazra, Mukherjee, Helliwell, & Mukherjee, 2012).

• Biological and Pharmaceutical Potential :

  • Design and synthesis of pyrrolyl-pyridine compounds with potential anticancer activity, emphasizing their bioisosteric properties and spectrum of biological activities (Mallisetty, Ganipisetti, Majhi, & Putta, 2023).
  • Analysis of pyrrolo[3,4-c]pyridine derivatives for their broad spectrum of pharmacological properties, focusing on their use in treating diseases of the nervous and immune systems (Wójcicka & Redzicka, 2021).

• Material Science Applications :

  • Synthesis of fluorinated pyridine-bridged aromatic poly(ether-imide)s based on pyridine-containing aromatic diamine monomers, highlighting their solubility, thermal properties, and potential in material science (Wang, Li, Gong, Ma, & Yang, 2008).

Mechanism of Action

Target of Action

4-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine is a pyridine derivative It’s known that pyridine derivatives are widely used in the pharmaceutical industry and have been found to exhibit a broad range of biological activities .

Mode of Action

The biological activities of trifluoromethylpyridine (tfmp) derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Biochemical Pathways

Tfmp derivatives are known to be used in the protection of crops from pests . This suggests that they may interact with biochemical pathways related to pest metabolism or growth.

Pharmacokinetics

The presence of the trifluoromethyl group in organic compounds is known to improve their metabolic stability, which could potentially enhance the bioavailability of this compound .

Result of Action

It’s known that tfmp derivatives are used in the protection of crops from pests , suggesting that they may have pesticidal activity at the molecular and cellular level.

Action Environment

It’s known that the presence of the trifluoromethyl group in organic compounds can improve their stability under various environmental conditions .

Safety and Hazards

“4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine” is considered hazardous. It’s classified as flammable, causes skin irritation, serious eye irritation, and may cause respiratory irritation. It’s advised to handle it with protective gloves/clothing/eye protection/face protection and avoid breathing dust/fume/gas/mist/vapors/spray.

Future Directions

The demand for “4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine” derivatives has been increasing steadily in the last 30 years. It’s expected that many novel applications of “this compound” will be discovered in the future.

Biochemical Analysis

Biochemical Properties

4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, the compound has been shown to interact with cytochrome P450 enzymes, which are involved in the metabolism of many drugs and xenobiotics. The nature of these interactions often involves the binding of this compound to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s catalytic activity .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. The compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been observed to affect the MAPK/ERK signaling pathway, which is crucial for cell proliferation and differentiation. Additionally, it can alter the expression of genes involved in apoptosis and cell cycle regulation, thereby impacting cellular metabolism and overall cell health .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One key mechanism involves the binding of the compound to specific biomolecules, such as receptors or enzymes, leading to changes in their activity. For instance, the compound can inhibit the activity of certain kinases by binding to their ATP-binding sites, thereby preventing phosphorylation events essential for signal transduction. Additionally, this compound can modulate gene expression by interacting with transcription factors or epigenetic regulators .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under specific environmental conditions. Long-term exposure to the compound has been associated with sustained changes in cellular metabolism and function, highlighting the importance of monitoring its stability in experimental setups .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhanced metabolic activity or improved cellular function. At high doses, it can cause toxic or adverse effects, including cellular damage, oxidative stress, and disruption of normal physiological processes. Threshold effects have been observed, where the compound’s impact shifts from beneficial to harmful at specific dosage levels .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a crucial role in its biotransformation. The compound can undergo various metabolic reactions, including hydroxylation, demethylation, and conjugation, leading to the formation of metabolites with different biological activities. These metabolic pathways can influence the compound’s overall efficacy and toxicity .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for understanding its biological effects. The compound can be transported across cell membranes through passive diffusion or active transport mechanisms involving specific transporters or binding proteins. Once inside the cell, it can localize to various cellular compartments, including the cytoplasm, nucleus, and mitochondria, where it exerts its effects .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. For example, it may localize to the nucleus to interact with transcription factors and influence gene expression or to the mitochondria to affect cellular respiration and energy production. Understanding the subcellular localization of this compound provides insights into its precise mechanisms of action .

Synthesis routes and methods

Procedure details

1-tert-Butyl-4-trifluoromethyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile (25, 1.071 g, 4.007 mmol) is dissolved in 10 mL of aqueous 60% sulfuric acid and stirred at 120° C. for 20 hours. The reaction is adjusted to pH ˜7 with sodium hydroxide and aqueous saturated sodium bicarbonate, then extracted with ethyl acetate. The organic layer is washed with water, then brine and dried with magnesium sulfate, filtered and the filtrate concentrated under vacuum. The resulting material is purified by silica gel column chromatography, eluting with ethyl acetate and hexane. Appropriate fractions are combined and concentrated under vacuum to provide the desired compound (26, 373 mg). MS (ESI) [M+H+]+=187.1.